Cas no 98033-36-4 (4,4,5,5-Tetracyanooctanedioic acid)

• Product Name: 4,4,5,5-Tetracyanooctanedioic acid
• CAS No: 98033-36-4
• MF: C₁₂H₁₀N₄O₄
• MW: 274.23220205307
• CID: 2820520
• Update Time: 2023-08-07

4,4,5,5-Tetracyanooctanedioic acid Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, 4,4,5,5-tetracyano-
• 4,4,5,5-TETRACYANOOCTANEDIOIC ACID
• 4,4,5,5-Tetracyanooctanedioic acid

• Inchi： 1S/C12H10N4O4/c13-5-11(6-14,3-1-9(17)18)12(7-15,8-16)4-2-10(19)20/h1-4H2,(H,17,18)(H,19,20)
• InChI Key： UBYNIOLOGJXIAA-UHFFFAOYSA-N
• SMILES： OC(CCC(C#N)(C#N)C(C#N)(C#N)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 527
• XLogP3: -1.1
• Topological Polar Surface Area: 170